N-({4-[(diethylamino)methyl]phenyl}carbamothioyl)-1-benzofuran-2-carboxamide

• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol
• IUPAC Name: N-[[4-(diethylaminomethyl)phenyl]carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H23N3O2S/c1-3-24(4-2)14-15-9-11-17(12-10-15)22-21(27)23-20(25)19-13-16-7-5-6-8-18(16)26-19/h5-13H,3-4,14H2,1-2H3,(H2,22,23,25,27)
• InChI Key: UIXHXGZPLMRPGX-UHFFFAOYSA-N
• SMILES: CCN(CC)CC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC3=CC=CC=C3O2

Description

N-({4-[(diethylamino)methyl]phenyl}carbamothioyl)-1-benzofuran-2-carboxamide, commonly known as DAPH, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. DAPH belongs to the class of benzofuran compounds, which have been found to exhibit various pharmacological activities, such as antitumor, anti-inflammatory, and analgesic effects.

Mechanism of Action

The mechanism of action of DAPH is not fully understood, but it is believed to act through multiple pathways. DAPH has been found to inhibit the activity of protein kinase C, which is involved in various cellular processes, including cell growth and differentiation. DAPH has also been found to inhibit the activity of cyclooxygenase-2, which is involved in the production of prostaglandins, leading to its anti-inflammatory effects. Additionally, DAPH has been shown to inhibit the activation of TRPV1 receptors, which are involved in the perception of pain.
Biochemical and Physiological Effects
DAPH has been found to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. DAPH has also been found to reduce the production of pro-inflammatory cytokines and chemokines, leading to its anti-inflammatory effects. Additionally, DAPH has been shown to reduce the activation of nociceptive neurons, leading to its analgesic effects.

Advantages and Limitations for Lab Experiments

DAPH has several advantages for lab experiments, including its high purity and stability, making it a reliable compound for scientific research. Additionally, DAPH has been found to exhibit a wide range of pharmacological activities, making it a versatile compound for studying various biological processes. However, DAPH also has some limitations, including its low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of DAPH. One potential direction is to explore the use of DAPH in combination with other compounds for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of DAPH and its potential therapeutic applications. Furthermore, the development of novel formulations of DAPH with improved solubility and bioavailability may enhance its therapeutic potential.

Synthesis Methods

The synthesis of DAPH involves the reaction of 2-hydroxybenzofuran with diethylamine and carbon disulfide, followed by the reaction with 4-(chloromethyl)benzenamine. The resulting compound is then treated with ammonium hydroxide to obtain the final product, DAPH. The synthesis of DAPH has been optimized to obtain high yields and purity, making it a viable compound for scientific research.

Scientific Research Applications

DAPH has been found to exhibit various pharmacological activities, such as antitumor, anti-inflammatory, and analgesic effects. The compound has been tested in vitro and in vivo for its antitumor activity against various cancer cell lines, including lung cancer, breast cancer, and colon cancer. DAPH has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, DAPH has been shown to have analgesic effects by inhibiting the activation of nociceptive neurons.